Cas no 2174971-35-6 (Boronic acid, B-[5-fluoro-2-(1-pyrrolidinyl)phenyl]-)

• Product Name: Boronic acid, B-[5-fluoro-2-(1-pyrrolidinyl)phenyl]-
• CAS No: 2174971-35-6
• MF: C₁₀H₁₃BFNO₂
• MW: 209.025126218796
• CID: 5213345
• Update Time: 2025-10-18

Boronic acid, B-[5-fluoro-2-(1-pyrrolidinyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[5-fluoro-2-(1-pyrrolidinyl)phenyl]-
• [5-Fluoro-2-(pyrrolidin-1-yl)phenyl]boronic acid

• Inchi： 1S/C10H13BFNO2/c12-8-3-4-10(9(7-8)11(14)15)13-5-1-2-6-13/h3-4,7,14-15H,1-2,5-6H2
• InChI Key： MEBGOCISGAZJDI-UHFFFAOYSA-N
• SMILES： B(C1=CC(F)=CC=C1N1CCCC1)(O)O

Additional information on Boronic acid, B-[5-fluoro-2-(1-pyrrolidinyl)phenyl]-

Comprehensive Overview of Boronic acid, B-[5-fluoro-2-(1-pyrrolidinyl)phenyl]- (CAS No. 2174971-35-6)

Boronic acid, B-[5-fluoro-2-(1-pyrrolidinyl)phenyl]- (CAS No. 2174971-35-6) is a highly specialized boronic acid derivative that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique 5-fluoro-2-(1-pyrrolidinyl)phenyl moiety, is widely utilized as a key intermediate in the synthesis of pharmaceuticals and agrochemicals. Its boronic acid functional group makes it particularly valuable for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry.

The growing interest in Boronic acid derivatives like CAS No. 2174971-35-6 is driven by their versatility in drug discovery and material science. Researchers are increasingly exploring its potential in targeting enzyme inhibition and protein-protein interactions, which are hot topics in the development of novel therapeutics. Additionally, its fluoro-substituted aromatic ring enhances its metabolic stability, making it a preferred choice for designing bioactive molecules with improved pharmacokinetic properties.

In the context of AI-driven drug discovery, compounds such as Boronic acid, B-[5-fluoro-2-(1-pyrrolidinyl)phenyl]- are frequently analyzed for their binding affinities and molecular interactions. Computational tools and machine learning models are now being employed to predict the efficacy of such compounds, aligning with the current trend of digital chemistry and high-throughput screening. This synergy between experimental and computational approaches is revolutionizing the way researchers identify and optimize lead compounds.

Another area of interest is the environmental impact of boron-containing compounds. While CAS No. 2174971-35-6 is primarily used in controlled laboratory settings, its biodegradability and ecotoxicity are subjects of ongoing research. Sustainable chemistry practices emphasize the need for greener alternatives, and the pharmaceutical industry is actively investigating ways to minimize the environmental footprint of such intermediates.

From a commercial perspective, the demand for Boronic acid, B-[5-fluoro-2-(1-pyrrolidinyl)phenyl]- is steadily increasing, particularly in regions with robust pharmaceutical and agrochemical sectors. Suppliers and manufacturers are focusing on scalable synthesis methods to meet this demand while maintaining high purity standards. Quality control and regulatory compliance are critical factors, as even minor impurities can significantly impact the performance of the final product.

In summary, Boronic acid, B-[5-fluoro-2-(1-pyrrolidinyl)phenyl]- (CAS No. 2174971-35-6) represents a pivotal compound in modern synthetic chemistry. Its applications span drug discovery, material science, and beyond, making it a subject of intense research and development. As the scientific community continues to explore its potential, this compound is poised to play an even greater role in advancing innovative solutions across multiple industries.